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Compound of Interest

Compound Name: Bromoform

CAS No.: 4471-18-5

Cat. No.: B7769348

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the purification of crude bromoform via

distillation. Below, you will find troubleshooting advice, frequently asked questions, a detailed

experimental protocol, and relevant technical data to ensure a safe and effective purification

process.

Troubleshooting and FAQs
This section addresses common issues encountered during the distillation of crude

bromoform.

Q1: Why has my bromoform turned yellow during or after distillation?

A1: Bromoform is sensitive to light and air, and discoloration to yellow or reddish-brown is a

common sign of decomposition.[1] This can be caused by:

Dissolved Bromine: Crude bromoform may contain unreacted bromine, which imparts a

yellow to reddish color.
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Oxidation: Exposure to air, especially at the elevated temperatures of distillation, can cause

oxidation.[2]

Decomposition: Bromoform can decompose to form toxic gases, and discoloration may

indicate the presence of these impurities.

Solution: To minimize discoloration, it is advisable to distill bromoform under an inert

atmosphere, such as nitrogen or argon.[3] Storing the purified bromoform in a dark, well-

sealed container with a stabilizer can also prevent discoloration.

Q2: My distillation is experiencing violent bumping. How can I prevent this?

A2: Bumping, the sudden and violent boiling of a liquid, is a common issue when distilling high-

density liquids like bromoform.[4] It occurs when the liquid becomes superheated.

Solution:

Boiling Chips: Add a few fresh boiling chips to the distillation flask before heating to promote

smooth boiling. Never add boiling chips to a hot liquid, as this can cause violent boiling over.

[5]

Magnetic Stirring: Continuous stirring with a magnetic stir bar throughout the distillation is an

effective way to prevent bumping.[4][5]

Inert Gas Inlet: For vacuum distillations, introducing a slow stream of an inert gas like

nitrogen through a capillary tube extending below the liquid surface can ensure smooth

boiling.[5]

Q3: What are the common impurities in crude bromoform and how are they removed?

A3: Crude bromoform synthesized via the haloform reaction may contain several impurities.

These can include unreacted starting materials like acetone and bromine, as well as side-

products from the reaction. Before distillation, it is recommended to wash the crude

bromoform to remove most of these impurities.[3]
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Impurity Removal Method

Unreacted Acetone Washing with water

Unreacted Bromine
Washing with a dilute sodium bisulfite or sodium

thiosulfate solution until the color disappears

Acidic Impurities
Washing with a dilute sodium bicarbonate or

sodium carbonate solution

Water

Drying with a suitable drying agent such as

anhydrous calcium chloride or magnesium

sulfate

Q4: Is vacuum distillation necessary for purifying bromoform?

A4: Bromoform has a relatively high boiling point at atmospheric pressure (149.1°C).[6]

Distilling at this temperature can sometimes lead to decomposition. Therefore, vacuum

distillation is often preferred to lower the boiling point and minimize thermal stress on the

compound.

Experimental Protocol: Purification of Crude
Bromoform
This protocol outlines the steps for washing, drying, and distilling crude bromoform.

1. Pre-distillation Washing:

Transfer the crude bromoform to a separatory funnel.

Wash with an equal volume of 5% aqueous sodium bisulfite solution to remove any

unreacted bromine. Shake gently and vent the funnel frequently. The organic layer should

become colorless.

Separate the layers and wash the organic layer with an equal volume of 5% aqueous sodium

bicarbonate solution to neutralize any acidic byproducts.

Finally, wash the organic layer with an equal volume of deionized water.
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2. Drying the Bromoform:

Transfer the washed bromoform to a clean, dry Erlenmeyer flask.

Add anhydrous calcium chloride or magnesium sulfate in portions until the drying agent no

longer clumps together.

Stopper the flask and allow it to stand for at least 30 minutes, with occasional swirling.

Filter the dried bromoform into a round-bottom flask suitable for distillation.

3. Distillation:

Assemble a distillation apparatus (simple or vacuum as required) in a fume hood.

Add a magnetic stir bar or fresh boiling chips to the distillation flask containing the dried

bromoform.[4][5]

If performing the distillation under an inert atmosphere, ensure a steady, gentle stream of

nitrogen or argon is introduced.

Heat the distillation flask gently using a heating mantle.

Collect the fraction that boils at the expected temperature. The boiling point will depend on

the pressure.

Once the distillation is complete, allow the apparatus to cool completely before dismantling.

4. Stabilization and Storage:

To the purified bromoform, a stabilizer such as a small amount of ethanol (around 1-3%) or

diphenylamine can be added to prevent decomposition.[3]

Store the purified bromoform in a tightly sealed, amber glass bottle in a cool, dark, and well-

ventilated area.

Quantitative Data
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Property Value

Boiling Point (at 760 mmHg) 149.1 °C[6]

Density (at 20°C) 2.89 g/cm³[6]

Molar Mass 252.73 g/mol

Solubility in Water 3.10 g/L (at 25 °C)[6]

Note: The boiling point of bromoform decreases with reduced pressure. An online boiling point

calculator can be used to estimate the boiling point at different pressures.

Visualized Workflows
The following diagrams illustrate key processes in bromoform purification.
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Figure 1: Bromoform Purification Workflow
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Caption: A flowchart of the bromoform purification process.
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Figure 2: Distillation Troubleshooting
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Caption: A decision tree for troubleshooting common distillation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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